Cas no 6966-44-5 (2-Phenylmethanesulfonamidoacetic Acid)

• Product Name: 2-Phenylmethanesulfonamidoacetic Acid
• CAS No: 6966-44-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 973973
• PubChem ID: 227303
• Update Time: 2025-04-19

2-Phenylmethanesulfonamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• (BENZYLSULFONYL)AMINO]ACETIC ACID
• N-[(Phenylmethyl)sulfonyl]
• Benzylsulfamino-essigsaeure
• Benzylsulfonylglycin
• N-benzylsulfonylglycine
• N-phenylmethanesulfonyl-D-methionine
• N-phenylmethanesulfonyl-glycine
• N-Phenylmethansulfonyl-D-methionin
• N-Phenylmethansulfonyl-glycin
• 2-Phenylmethanesulfonamidoacetic Acid
• 2-(Phenylmethylsulfonamido)acetic acid
• MLS001002154
• CS-0231542
• MFCD02061350
• 2-(phenylmethanesulfonamido)acetic acid
• Z57023740
• DTXSID10989791
• SR-01000057734-1
• HMS2744F14
• 2-(Phenylmethylsulfonamido)aceticacid
• NSC18787
• [(benzylsulfonyl)amino]acetic acid
• SB80281
• SR-01000057734
• SCHEMBL5281032
• AKOS000117364
• 6966-44-5
• 2-(benzylsulfonylamino)acetic acid
• CHEMBL1700334
• N-(Phenylmethanesulfonyl)glycine
• NSC-18787
• SMR000368681
• HMS1720E01
• 2-(phenylmethane)sulfonamidoacetic acid
• EN300-10876
• [(BenZylsulfonyl)amino]acetic acid (BZlSO2-Gly-OH)
• G43010

• MDL： MFCD02061350
• Inchi： 1S/C9H11NO4S/c11-9(12)6-10-15(13,14)7-8-4-2-1-3-5-8/h1-5,10H,6-7H2,(H,11,12)
• InChI Key： COQDVKIEFHWEQE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Boiling Point: 449.1°C at 760 mmHg
• Flash Point: 225.4°C
• PSA: 91.85000
• LogP: 1.66230